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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B8065650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key rheological methods for the

characterization of Carbomer 980 gels, a widely used polymer in pharmaceutical and cosmetic

formulations. Understanding the rheological properties of these gels is crucial for ensuring

product performance, stability, and desired sensory attributes. This document outlines the

experimental protocols for various techniques and presents a comparative analysis of their

efficacy in characterizing the viscoelastic behavior of Carbomer 980 gels.

Introduction to Carbomer 980 and its Rheological
Importance
Carbomer 980 is a high molecular weight, cross-linked polyacrylic acid polymer.[1] When

neutralized, it forms a three-dimensional polymer network that swells in water, resulting in the

formation of a hydrogel.[1] The rheological properties of Carbomer 980 dispersions are highly

dependent on factors such as polymer concentration, pH, and the type of neutralizing agent

used.[2][3][4] Characterizing these properties is essential for predicting the material's behavior

during manufacturing, packaging, and application. Key rheological parameters for Carbomer
980 gels include viscosity, yield stress, and viscoelastic moduli (storage modulus G' and loss

modulus G'').
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The following sections detail the most common rheological methods for characterizing

Carbomer 980 gels: rotational viscometry, oscillatory rheology, and creep-recovery tests. Each

method provides unique insights into the material's structure and flow behavior.

Table 1: Comparison of Rheological Methods for Carbomer 980 Gel Characterization
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Method Principle
Key Parameters

Measured

Information

Provided

Typical

Application for

Carbomer 980

Gels

Rotational

Viscometry

Measures the

torque required

to rotate a

spindle at a

constant angular

velocity in the

sample.

Apparent

Viscosity (η),

Shear Stress (τ),

Shear Rate (γ̇),

Yield Stress (τ₀)

Provides

information on

the flow behavior

under shear,

including shear-

thinning

properties and

the stress

required to

initiate flow.[2][5]

Quality control,

assessing

pumpability and

spreadability,

determining the

presence of a

yield stress.

Oscillatory

Rheology

Applies a

sinusoidal shear

strain or stress to

the sample and

measures the

resulting stress

or strain.

Storage Modulus

(G'), Loss

Modulus (G''),

Complex

Viscosity (η*),

Tan Delta (δ)

Characterizes

the viscoelastic

nature of the gel,

distinguishing

between solid-

like (elastic) and

liquid-like

(viscous)

behavior without

destroying the

internal structure.

[5][6]

Probing the gel's

internal structure,

determining

formulation

stability, and

understanding its

response to

small

deformations.
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Creep-Recovery

Test

Applies a

constant stress

for a period and

then removes it,

measuring the

resulting strain

and its recovery

over time.[7]

Zero-Shear

Viscosity (η₀),

Equilibrium

Compliance (Je),

Recoverable

Strain

Evaluates the

viscoelastic

response to a

constant load

and the ability of

the material to

recover its

original shape.[7]

[8][9]

Assessing long-

term stability

under stress

(e.g., during

storage), and

understanding

the elastic and

viscous

contributions to

deformation.[10]

Experimental Protocols
Rotational Viscometry: Flow Curve and Yield Stress
Measurement
This method determines the relationship between shear stress and shear rate, providing a "flow

curve" that characterizes the viscous behavior of the Carbomer 980 gel.

Objective: To measure the apparent viscosity as a function of shear rate and to determine the

yield stress.

Instrumentation: A controlled-stress or controlled-rate rheometer with a parallel plate or cone-

and-plate geometry is typically used.[3] Vane spindles can also be employed to mitigate issues

with wall slip, which can be prevalent in Carbomer gels.[11]

Procedure:

Sample Loading: A sufficient amount of the Carbomer 980 gel is placed on the lower plate of

the rheometer. The upper geometry is lowered to the desired gap setting (e.g., 1 mm), and

any excess sample is trimmed. The sample is allowed to equilibrate to the test temperature

(e.g., 25°C) for a set period (e.g., 5 minutes).[3]

Flow Curve Measurement: The shear rate is ramped up from a low value (e.g., 0.1 s⁻¹) to a

high value (e.g., 100 s⁻¹) and then ramped back down. The corresponding shear stress is

measured. This provides information on shear-thinning behavior and thixotropy.
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Yield Stress Measurement: The yield stress can be determined by extrapolating the flow

curve to a zero shear rate using a suitable model (e.g., Herschel-Bulkley).[1] Alternatively, a

stress ramp method can be used where the applied stress is gradually increased, and the

point at which a significant increase in strain occurs is identified as the yield stress.[3]

Data Analysis: The apparent viscosity is calculated as the ratio of shear stress to shear rate.

The flow curve is typically plotted as viscosity versus shear rate or shear stress versus shear

rate. Carbomer 980 gels typically exhibit shear-thinning behavior, where viscosity decreases

with increasing shear rate.[5][6]
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Sample Preparation

Measurement

Data Analysis

Prepare Carbomer 980 Gel

Load Sample onto Rheometer

Equilibrate to Test Temperature

Perform Flow Curve Measurement (Ramp Shear Rate) Perform Stress Ramp (for Yield Stress)

Plot Viscosity vs. Shear Rate

Determine Yield Stress

Fit Flow Curve to Model (e.g., Herschel-Bulkley)
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Caption: Workflow for Rotational Viscometry.

Oscillatory Rheology: Frequency and Amplitude Sweeps
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Oscillatory tests are non-destructive methods that provide insights into the viscoelastic

properties of the gel's internal structure.

Objective: To determine the storage modulus (G'), loss modulus (G''), and linear viscoelastic

region (LVER).

Instrumentation: A controlled-stress or controlled-strain rheometer with parallel plate or cone-

and-plate geometry.

Procedure:

Amplitude Sweep (Strain or Stress Sweep): This is performed first to identify the LVER, the

range of strain or stress where the material's response is linear and the moduli are

independent of the applied amplitude.[1] A constant frequency (e.g., 1 Hz) is applied while

the strain or stress is logarithmically increased. The G' and G'' are measured as a function of

the applied amplitude. The LVER is the plateau region where G' and G'' are constant.

Frequency Sweep: A constant strain or stress within the LVER is selected, and the frequency

is swept over a range (e.g., 0.1 to 100 rad/s). The G' and G'' are measured as a function of

frequency. For Carbomer 980 gels, G' is typically much larger than G'' in the linear

viscoelastic region, indicating a predominantly elastic, solid-like structure.[5][6]

Data Analysis: The results are typically plotted as G' and G'' versus strain/stress amplitude or

frequency. In the LVER, a dominant G' signifies a well-structured gel. The point where G' and

G'' cross over in an amplitude sweep can be indicative of the yield point, where the gel

structure begins to break down.
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Sample Preparation

Measurement Sequence

Data Analysis

Prepare Carbomer 980 Gel

Load Sample onto Rheometer

Equilibrate to Test Temperature

Perform Amplitude Sweep

Determine Linear Viscoelastic Region (LVER)

Perform Frequency Sweep (within LVER)

Plot G' and G'' vs. Frequency

Analyze Viscoelastic Behavior (G' vs. G'')
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Caption: Workflow for Oscillatory Rheology.

Creep-Recovery Test
This test provides information on the viscoelastic behavior of the material under a constant load

and its ability to recover its structure after the load is removed.
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Objective: To evaluate the elastic and viscous components of the gel's deformation and its

recovery potential.

Instrumentation: A controlled-stress rheometer with parallel plate or cone-and-plate geometry.

Procedure:

Creep Phase: A constant, low shear stress (within the LVER) is applied to the sample for a

specified duration (e.g., 300 seconds), and the resulting strain is measured over time.[8]

Recovery Phase: The applied stress is removed, and the strain recovery is monitored for a

set period (e.g., 600 seconds).

Data Analysis: The data is plotted as strain or compliance (strain/stress) versus time. The initial

instantaneous strain in the creep phase represents the elastic response. The subsequent

gradual increase in strain is the viscous flow. During the recovery phase, the extent to which

the strain returns to zero indicates the elasticity of the gel. The non-recoverable strain

represents viscous deformation.
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Sample Preparation

Measurement

Data Analysis

Prepare Carbomer 980 Gel

Load Sample onto Rheometer

Equilibrate to Test Temperature

Apply Constant Stress (Creep Phase)

Remove Stress (Recovery Phase)

Plot Strain/Compliance vs. Time

Analyze Elastic and Viscous Deformation

Quantify Strain Recovery

Click to download full resolution via product page

Caption: Workflow for Creep-Recovery Test.
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Logical Relationship of Rheological Parameters
The parameters obtained from these different methods are interrelated and provide a holistic

view of the Carbomer 980 gel's rheological profile.

Rheological Methods Measured Parameters Inferred Material Properties

Rotational Viscometry

Apparent Viscosity (η)

Yield Stress (τ₀)

Oscillatory Rheology G', G''

Creep-Recovery Compliance (J)

Flow Behavior (Shear-thinning)

Gel Strength & Structure

Long-term Stability

Viscoelastic Nature

Click to download full resolution via product page

Caption: Interrelation of Rheological Methods and Properties.

Conclusion
A comprehensive rheological characterization of Carbomer 980 gels requires the application of

multiple techniques. Rotational viscometry is essential for understanding the flow properties,

while oscillatory rheology provides crucial information about the gel's internal structure and

viscoelasticity. Creep-recovery tests offer valuable insights into the material's behavior under

sustained stress and its potential for structural recovery. By cross-validating the results from

these methods, researchers and formulation scientists can gain a thorough understanding of
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their Carbomer 980 gel systems, leading to the development of more robust and effective

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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